Cas no 7779-23-9 (Hexanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester)

• Product Name: Hexanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester
• CAS No: 7779-23-9
• MF: C₁₆O₂
• MW: 224.170003890991
• CID: 564991
• Update Time: 2025-04-19

Hexanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester
• LINALYL HEXANOATE
• 1,5-Dimethyl-1-vinyl-4-hexenyl hexanoate
• 1,5-dimethyl-1-vinylhex-4-enyl hexanoate
• Linalyl caproate
• Linalyl n-hexanoate
• Hexanoic acid 1-ethenyl-1,5-dimethyl-4-hexenyl ester

• Inchi： 1S/C16O2/c1-6-8-9-12-15(17)18-16(5,7-2)13-10-11-14(3)4
• InChI Key： QLLNXPLHWWMGGW-UHFFFAOYSA-N
• SMILES： [C][C][C][C][C]C(OC([C]=[C])([C][C]/[C]=C(\[C])/[C])[C])=O |^1:0,8,12,14,15,16,^4:1,2,3,4,9,10,11|

Computed Properties

• Exact Mass: 252.20904
• Monoisotopic Mass: 252.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.886
• Boiling Point: 301 ºC
• Flash Point: 81 ºC
• Refractive Index: 1.457
• PSA: 26.3
• LogP: 4.80100
• FEMA: 2643 | LINALYL HEXANOATE